Cas no 86475-25-4 (2-Propenenitrile,2-(methoxymethyl)-3-(2,3,4,5,6-pentamethoxyphenyl)-)

• Product Name: 2-Propenenitrile,2-(methoxymethyl)-3-(2,3,4,5,6-pentamethoxyphenyl)-
• CAS No: 86475-25-4
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 708478
• Update Time: 2024-01-31

2-Propenenitrile,2-(methoxymethyl)-3-(2,3,4,5,6-pentamethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,2-(methoxymethyl)-3-(2,3,4,5,6-pentamethoxyphenyl)-
• Propene, 2-cyano-3-methoxy-1-[2,3,4,5,6-pentamethoxyphenyl]-

• Inchi： 1S/C16H21NO6/c1-18-9-10(8-17)7-11-12(19-2)14(21-4)16(23-6)15(22-5)13(11)20-3/h7H,9H2,1-6H3/b10-7+
• InChI Key： BWBHGLCYKVXAED-JXMROGBWSA-N
• SMILES： C(/C1=C(OC)C(OC)=C(OC)C(OC)=C1OC)=C(/C#N)\COC

Computed Properties

• Exact Mass: 323.13700
• Monoisotopic Mass: 323.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• PSA: 79.17000
• LogP: 2.28298